Cas no 2138816-88-1 (tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate)
tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2138816-88-1
- tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate
- EN300-844879
- tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate
-
- Inchi: 1S/C19H19ClO2/c1-19(2,3)22-18(21)12-7-14-5-4-6-16(13-14)15-8-10-17(20)11-9-15/h4-13H,1-3H3/b12-7+
- InChI Key: KVHOBPRAZLPUHL-KPKJPENVSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC=CC(/C=C/C(=O)OC(C)(C)C)=C1
Computed Properties
- Exact Mass: 314.1073575g/mol
- Monoisotopic Mass: 314.1073575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 26.3Ų
tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-844879-1.0g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 1.0g |
$785.0 | 2024-05-21 | |
| Enamine | EN300-844879-0.05g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 0.05g |
$660.0 | 2024-05-21 | |
| Enamine | EN300-844879-0.1g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 0.1g |
$691.0 | 2024-05-21 | |
| Enamine | EN300-844879-0.25g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 0.25g |
$723.0 | 2024-05-21 | |
| Enamine | EN300-844879-0.5g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 0.5g |
$754.0 | 2024-05-21 | |
| Enamine | EN300-844879-1g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 1g |
$785.0 | 2023-09-02 | ||
| Enamine | EN300-844879-2.5g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 2.5g |
$1539.0 | 2024-05-21 | |
| Enamine | EN300-844879-5g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 5g |
$2277.0 | 2023-09-02 | ||
| Enamine | EN300-844879-10g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 10g |
$3376.0 | 2023-09-02 | ||
| Enamine | EN300-844879-5.0g |
tert-butyl (2E)-3-{4'-chloro-[1,1'-biphenyl]-3-yl}prop-2-enoate |
2138816-88-1 | 95% | 5.0g |
$2277.0 | 2024-05-21 |
tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate
Professional Introduction to Compound with CAS No. 2138816-88-1 and Product Name: *tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate*
The compound with the CAS number 2138816-88-1 and the product name tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry.
The molecular framework of this compound consists of a tert-butyl group attached to a (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate moiety. The presence of the tert-butyl group enhances the stability and lipophilicity of the molecule, making it a promising candidate for formulation in pharmaceuticals. Additionally, the enoate functionality contributes to its reactivity, allowing for further chemical modifications and derivatization.
In recent years, there has been growing interest in biphenyl derivatives due to their diverse biological activities. The chloro-substituted biphenyl ring in this compound is particularly noteworthy, as it has been shown to interact with various biological targets. This interaction is believed to be mediated by the electron-withdrawing nature of the chlorine atom, which modulates the electronic properties of the aromatic system.
One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Current research indicates that derivatives of biphenyl have demonstrated efficacy in treating a range of conditions, including inflammatory diseases and neurological disorders. The specific arrangement of functional groups in tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate suggests that it may exhibit similar properties, making it a valuable scaffold for further investigation.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure. These methods not only enhance efficiency but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.
Efforts are ongoing to explore the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary findings suggest that it may possess significant anti-inflammatory and antioxidant activities. These properties are particularly relevant given the increasing recognition of oxidative stress as a contributing factor in various diseases.
The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques can be employed to predict how it interacts with biological targets at the atomic level. This approach not only accelerates the drug discovery process but also provides insights into potential mechanisms of action.
In conclusion, tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate, identified by its CAS number 2138816-88-1, represents a promising advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups position it as a valuable tool for drug development and synthetic research. As our understanding of its properties continues to grow, so too will its potential applications in addressing some of today's most pressing medical challenges.
2138816-88-1 (tert-butyl (2E)-3-{4'-chloro-1,1'-biphenyl-3-yl}prop-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)